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3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid 3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 107783-45-9
VCID: VC0178127
InChI: InChI=1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22)
SMILES: COC(=O)C1C2CCC(N2C(=O)O)CC1OC(=O)C3=CC=CC=C3
Molecular Formula: C17H19NO6
Molecular Weight: 333.34

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid

CAS No.: 107783-45-9

Cat. No.: VC0178127

Molecular Formula: C17H19NO6

Molecular Weight: 333.34

* For research use only. Not for human or veterinary use.

3-(Benzoyloxy)-2-(methoxycarbonyl)-8-azabicyclo[3.2.1]octane-8-carboxylic acid - 107783-45-9

Specification

CAS No. 107783-45-9
Molecular Formula C17H19NO6
Molecular Weight 333.34
IUPAC Name 3-benzoyloxy-2-methoxycarbonyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid
Standard InChI InChI=1S/C17H19NO6/c1-23-16(20)14-12-8-7-11(18(12)17(21)22)9-13(14)24-15(19)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,21,22)
Standard InChI Key PNJFEOGCMIEFTL-UHFFFAOYSA-N
SMILES COC(=O)C1C2CCC(N2C(=O)O)CC1OC(=O)C3=CC=CC=C3
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